Cas no 72090-61-0 (4-(2-methoxybenzoyl)phenol)

• Product Name: 4-(2-methoxybenzoyl)phenol
• CAS No: 72090-61-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 1752527
• PubChem ID: 12715174
• Update Time: 2025-11-01

4-(2-methoxybenzoyl)phenol Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxyphenyl)(2-methoxyphenyl)-
• (4-hydroxyphenyl)-(2-methoxyphenyl)methanone
• Boc-Lysinol(Z)
• 4-(2-methoxybenzoyl)phenol
• DB-179279
• (4-Hydroxyphenyl)(2-methoxyphenyl)methanone
• 72090-61-0
• F16411
• DTXSID60507787

• Inchi： 1S/C14H12O3/c1-17-13-5-3-2-4-12(13)14(16)10-6-8-11(15)9-7-10/h2-9,15H,1H3
• InChI Key： BKGKCRVOQOWLQA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-(2-methoxybenzoyl)phenol

Comprehensive Analysis of 4-(2-methoxybenzoyl)phenol (CAS No. 72090-61-0): Properties, Applications, and Industry Trends

4-(2-methoxybenzoyl)phenol (CAS No. 72090-61-0) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This methoxy-substituted benzophenone derivative exhibits unique structural features, making it valuable for synthetic applications. With a molecular formula of C₁₄H₁₂O₃ and a molecular weight of 228.24 g/mol, this aromatic ketone demonstrates remarkable stability under standard conditions.

The compound's dual functional groups – a phenolic hydroxyl and a methoxybenzoyl moiety – enable diverse chemical modifications. Researchers frequently explore its role as a building block in medicinal chemistry, particularly for developing targeted drug candidates. Recent studies highlight its potential in creating selective enzyme inhibitors, aligning with current trends in precision medicine and personalized therapeutics.

From a commercial perspective, 72090-61-0 serves as a key intermediate in synthesizing advanced materials and specialty chemicals. Its UV-absorbing properties make it relevant for photostabilizer formulations, addressing growing demand in the cosmetics industry for sun protection products. Manufacturers are increasingly focusing on green synthesis routes for this compound, responding to the global push for sustainable chemistry practices.

Analytical characterization of 4-(2-methoxybenzoyl)phenol typically involves HPLC purification and spectroscopic verification (IR, NMR, MS). The compound's crystalline structure has been extensively studied through X-ray diffraction, revealing interesting molecular packing patterns. These structural insights contribute to the growing computational chemistry databases, supporting in silico drug design initiatives.

Market analysts note rising interest in 72090-61-0 from biotech startups and research institutions. The compound's scalable synthesis and derivatization potential position it as a valuable asset in drug discovery pipelines. Quality standards for commercial samples typically specify ≥98% purity, with strict controls on residual solvents and heavy metal content to meet pharmaceutical-grade requirements.

Emerging applications explore the compound's antioxidant capacity and radical scavenging activity, topics currently trending in nutraceutical research. These properties align with consumer demand for anti-aging formulations and cellular protection products. The structure-activity relationship of 4-(2-methoxybenzoyl)phenol derivatives remains an active area of investigation in bioorganic chemistry.

Regulatory aspects for CAS 72090-61-0 vary by jurisdiction, but generally fall under standard chemical safety protocols. Proper handling requires PPE compliance and adequate ventilation, though it doesn't appear on major restricted substances lists. Environmental fate studies indicate moderate biodegradability, prompting development of eco-friendly analogs through green chemistry approaches.

Future research directions may explore the compound's electronic properties for organic semiconductor applications or its potential in catalytic systems. The growing chemical database ecosystem enables better prediction of its physicochemical behavior, supporting AI-driven material discovery platforms. As synthetic methodologies advance, 4-(2-methoxybenzoyl)phenol derivatives may find expanded roles in functional materials and smart coatings.